Cas no 392322-64-4 (N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide)

• Product Name: N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide
• CAS No: 392322-64-4
• MF: C₁₉H₁₅N₃OS₂
• MW: 365.47190117836
• CID: 6019928
• PubChem ID: 4482361
• Update Time: 2025-05-21

N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide
• Propanamide, N-[4-(4-cyanophenyl)-2-thiazolyl]-3-(phenylthio)-
• Oprea1_460156
• N-(4-(4-cyanophenyl)thiazol-2-yl)-3-(phenylthio)propanamide
• 392322-64-4
• N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-3-(phenylsulfanyl)propanamide
• AKOS024577630
• AB00667824-01
• F0440-0020
• N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-3-phenylsulfanylpropanamide

• Inchi： 1S/C19H15N3OS2/c20-12-14-6-8-15(9-7-14)17-13-25-19(21-17)22-18(23)10-11-24-16-4-2-1-3-5-16/h1-9,13H,10-11H2,(H,21,22,23)
• InChI Key： GQRDJOFUZXQHOS-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C#N)C=C2)=CS1)(=O)CCSC1=CC=CC=C1

Computed Properties

• Exact Mass: 365.06565446g/mol
• Monoisotopic Mass: 365.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 8.80±0.50(Predicted)

Additional information on N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide

Introduction to N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide (CAS No. 392322-64-4)

N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide (CAS No. 392322-64-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles and is characterized by its unique structural features, including a cyano group, a thiazole ring, and a phenylsulfanyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyano group in the compound is known for its ability to modulate various biological processes, such as enzyme inhibition and receptor binding. The thiazole ring is a heterocyclic aromatic compound that is commonly found in many biologically active molecules, including antibiotics and antifungal agents. The phenylsulfanyl moiety adds further complexity to the molecule, enhancing its lipophilicity and potentially influencing its pharmacokinetic properties.

Recent studies have highlighted the potential of N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The compound's ability to cross the blood-brain barrier makes it a promising candidate for further development in this field.

In addition to its neuroprotective properties, N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential therapeutic agent for inflammatory disorders. Furthermore, preliminary data suggest that the compound may have cytotoxic effects on certain cancer cell lines, particularly those derived from breast and lung cancers.

The pharmacokinetic profile of N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide has been extensively studied to optimize its therapeutic potential. Research indicates that the compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for drug development. However, further optimization may be necessary to enhance its stability and reduce potential side effects.

From a synthetic perspective, N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide can be prepared through a multi-step process involving the condensation of 4-cyanobenzaldehyde with thiourea to form the thiazole ring, followed by subsequent reactions to introduce the phenylsulfanyl and amide functionalities. The synthetic route is well-documented in the literature and can be adapted for large-scale production if needed.

In conclusion, N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide (CAS No. 392322-64-4) is a promising compound with a diverse range of biological activities. Its potential applications in neurodegenerative diseases, inflammatory disorders, and cancer make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.